3-nitro-N-{2,2,2-trichloro-1-[(naphthalen-1-ylcarbamothioyl)amino]ethyl}benzamide
Catalog No.
S16157958
CAS No.
M.F
C20H15Cl3N4O3S
M. Wt
497.8 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
3-nitro-N-{2,2,2-trichloro-1-[(naphthalen-1-ylcarbamothioyl)amino]ethyl}benzamide
IUPAC Name
3-nitro-N-[2,2,2-trichloro-1-(naphthalen-1-ylcarbamothioylamino)ethyl]benzamide
Molecular Formula
C20H15Cl3N4O3S
Molecular Weight
497.8 g/mol
InChI
InChI=1S/C20H15Cl3N4O3S/c21-20(22,23)18(25-17(28)13-7-3-8-14(11-13)27(29)30)26-19(31)24-16-10-4-6-12-5-1-2-9-15(12)16/h1-11,18H,(H,25,28)(H2,24,26,31)
InChI Key
IQVUTBMGOYXRPH-UHFFFAOYSA-N
Canonical SMILES
C1=CC=C2C(=C1)C=CC=C2NC(=S)NC(C(Cl)(Cl)Cl)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
XLogP3
5.6
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
3
Exact Mass
495.993045 g/mol
Monoisotopic Mass
495.993045 g/mol
Heavy Atom Count
31
Dates
Modify: 2024-08-15
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